Cas no 877681-12-4 (5-(Trifluoromethoxy)-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 5-(Trifluoromethoxy)-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 877681-12-4
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• MDL: MFCD05663530
• CID: 857614
• PubChem ID: 11557584
• Update Time: 2025-04-19

5-(Trifluoromethoxy)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethoxy)-1H-benzo[d]imidazol-2(3H)-one
• 5-(trifluoromethoxy)-1,3-dihydrobenzimidazol-2-one
• 5-(TRIFLUOROMETHOXY)BENZOIMIDAZOL-2(3H)-ONE
• AB21867
• SCHEMBL3036012
• CS-0211520
• 2H-Benzimidazol-2-one, 1,3-dihydro-5-(trifluoromethoxy)-
• BS-24099
• 693GN7F74I
• Q27264307
• MFCD05663530
• SY039608
• 5-TRIFLUOROMETHOXY-1,3-DIHYDRO-BENZIMIDAZOL-2-ONE
• DTXSID00468540
• 5-(Trifluoromethoxy)-1,3-dihydro-2H-benzimidazol-2-one
• 1,3-Dihydro-5-(trifluoromethoxy)-2H-benzimidazol-2-one
• C8H5F3N2O2
• UNII-693GN7F74I
• 5-(trifluoromethoxy)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 5-(Trifluoromethoxy)benzimidazol-2(3H)-one
• AKOS015853156
• 877681-12-4
• 5-[(Trifluoromethyl)oxy]-1,3-dihydro-2H-benzimidazol-2-one
• A862423
• 5-(TRIFLUOROMETHOXY)-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE

• MDL： MFCD05663530
• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)15-4-1-2-5-6(3-4)13-7(14)12-5/h1-3H,(H2,12,13,14)
• InChI Key： MTWMCTUKHLUSMN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)NC(N2)=O)(F)F

Computed Properties

• Exact Mass: 218.03000
• Monoisotopic Mass: 218.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 57.88000
• LogP: 1.75480